Cas no 1211186-60-5 (4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide)

• Product Name: 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
• CAS No: 1211186-60-5
• MF: C₁₈H₂₂FN₅O₂
• MW: 359.397986888886
• CID: 6220501
• PubChem ID: 45542816
• Update Time: 2025-05-19

4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
• 4-fluoro-N-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]benzamide
• AKOS024516038
• 4-fluoro-N-(2-{[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide
• 4-fluoro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzamide
• F5624-1018
• 1211186-60-5

• Inchi： 1S/C18H22FN5O2/c1-23-7-9-24(10-8-23)16-12-17(22-13-21-16)26-11-6-20-18(25)14-2-4-15(19)5-3-14/h2-5,12-13H,6-11H2,1H3,(H,20,25)
• InChI Key： VWNINUJKHQRYCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCOC1=CC(=NC=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 359.17575312g/mol
• Monoisotopic Mass: 359.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide

4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No. 1211186-60-5): A Comprehensive Overview

4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No. 1211186-60-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries and trending topics in the field.

The compound features a pyrimidine core substituted with a 4-methylpiperazine group, linked via an ether bridge to an ethyl chain bearing a 4-fluorobenzamide moiety. This unique structure contributes to its potential as a bioactive molecule, particularly in drug discovery. Researchers often explore its kinase inhibition properties, making it a subject of interest in oncology and autoimmune disease research.

One of the most searched questions regarding CAS 1211186-60-5 relates to its solubility and stability. Studies indicate that the compound exhibits moderate solubility in organic solvents like DMSO and methanol, while remaining stable under standard laboratory conditions. Its molecular weight of 388.42 g/mol and logP value suggest favorable pharmacokinetic properties for drug development.

In the context of current pharmaceutical trends, 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide aligns with the growing demand for targeted therapies. The compound's potential interactions with protein kinases make it a candidate for investigating novel treatment approaches for conditions where kinase dysregulation plays a key role.

The synthesis of 1211186-60-5 typically involves multi-step organic reactions, with researchers frequently searching for optimized protocols. Recent literature highlights improved yields through microwave-assisted synthesis techniques, reflecting the industry's move toward more efficient and sustainable chemical processes.

Analytical characterization of this compound commonly employs HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify the compound's purity and structural integrity, crucial for research applications. The fluorine atom in its structure provides a convenient handle for 19F-NMR studies, facilitating metabolic investigations.

From a commercial perspective, 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide is available through specialty chemical suppliers, with pricing and availability being frequent search topics. The compound's niche application in medicinal chemistry research maintains steady demand among pharmaceutical developers and academic institutions.

Ongoing research explores the compound's potential in structure-activity relationship (SAR) studies, particularly in modifying the piperazine and pyrimidine moieties to enhance biological activity. These investigations contribute to the broader understanding of small molecule drug design principles.

Safety considerations for handling CAS 1211186-60-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during experimental work, addressing common safety-related search queries.

The compound's patent landscape reveals its inclusion in several pharmaceutical applications, particularly in claims related to kinase inhibitor compositions. This intellectual property aspect generates significant interest among researchers tracking drug development pipelines.

In analytical method development, 1211186-60-5 serves as a reference standard for validating chromatographic techniques. Its distinct UV absorption characteristics make it suitable for method optimization in quality control laboratories.

Emerging research directions include computational studies of 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide using molecular docking and dynamics simulations. These approaches help predict binding affinities and guide the design of more potent analogs, reflecting the integration of AI in drug discovery.

The compound's stability under various pH conditions is another frequently investigated property, with studies demonstrating reasonable stability in physiological pH ranges. This characteristic enhances its potential as a drug candidate scaffold for oral administration.

As the pharmaceutical industry continues to explore personalized medicine approaches, compounds like 1211186-60-5 gain importance in developing targeted therapies. Its modular structure allows for systematic modifications to optimize selectivity profiles against specific biological targets.

Quality control protocols for 4-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide typically specify purity thresholds ≥95% by HPLC, with stringent limits on related substances. These specifications address the needs of researchers requiring high-quality materials for sensitive biological assays.

In summary, CAS 1211186-60-5 represents an important building block in medicinal chemistry, with applications spanning from basic research to drug development. Its unique structural features and potential biological activities continue to make it a valuable compound in the pursuit of novel therapeutic agents.